Cas no 85839-70-9 (Pyrido[3,2-c]pyridazine, 3-methyl-6-phenyl-)

Pyrido[3,2-c]pyridazine, 3-methyl-6-phenyl- structure
85839-70-9 structure
Product Name:Pyrido[3,2-c]pyridazine, 3-methyl-6-phenyl-
CAS No:85839-70-9
MF:C14H11N3
MW:221.257242441177
CID:663058
PubChem ID:13086686
Update Time:2025-04-19

Pyrido[3,2-c]pyridazine, 3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-c]pyridazine, 3-methyl-6-phenyl-
    • 3-methyl-6-phenylpyrido[3,2-c]pyridazine
    • Inchi: 1S/C14H11N3/c1-10-9-14-13(17-16-10)8-7-12(15-14)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: HZEFNYDCMRFFEO-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)N=NC=2C=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.095297364g/mol
  • Monoisotopic Mass: 221.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų
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